3-O-β-D- glucopyranosyl-3β,12β,20(R),25-tetrahydroxy daMMarane
Overview
Description
3-O-β-D- glucopyranosyl-3β,12β,20(R),25-tetrahydroxy daMMarane is a useful research compound. Its molecular formula is C36H64O9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroprotective Effects
Several studies have investigated the neuroprotective effects of dammarane-type saponins. For instance, novel dammarane-type saponins isolated from Gynostemma pentaphyllum demonstrated potential neuroprotective effects by improving cell viability in human neuroblastoma SH-SY5Y cells exposed to H2O2-induced oxidative stress (Xing et al., 2018). Another study found that certain dammarane-type saponins from Gynostemma pentaphyllum exerted protective effects against cellular damage in the same cell line, with one compound displaying significant antioxidant properties (Liu et al., 2021).
Anti-inflammatory Properties
Research on dammarane-type glycosides isolated from Gynostemma pentaphyllum revealed inhibitory effects on eotaxin expression in human bronchial epithelial cells. This suggests potential anti-inflammatory applications in respiratory conditions (Hung et al., 2010).
Antioxidative Potential
The antioxidative potential of Gynostemma pentaphyllum was highlighted in a study that identified new and known dammarane-type saponins from the plant. These compounds showed weak cytotoxicity against cancer cell lines but exhibited protective effects against cellular damage induced by H2O2, with one compound displaying the strongest antioxidant effect (Liu et al., 2021).
Cytotoxic Activities
A study on novel dammarane saponins from Gynostemma pentaphyllum evaluated their cytotoxic activities against HepG2 cells. The saponins showed cytotoxicities with IC50 values indicating their potential use in cancer treatment (Piao et al., 2014).
Mechanism of Action
Target of Action
It is known that similar compounds, such as ginsenosides, often interact with various types of cells, including cancer cells .
Mode of Action
It is known that similar compounds often exert their effects by interacting with cellular receptors or enzymes, leading to changes in cell signaling pathways .
Biochemical Pathways
Similar compounds are known to affect various cellular pathways, often leading to changes in cell growth, differentiation, and apoptosis .
Pharmacokinetics
Similar compounds are often absorbed in the digestive tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
It is known that similar compounds often have anti-cancer effects, inhibiting or preventing the growth of cancer cells .
Action Environment
Factors such as ph, temperature, and the presence of other compounds can often affect the action of similar compounds .
Safety and Hazards
Future Directions
The future directions for the research and development of “3-O-β-D- glucopyranosyl-3β,12β,20®,25-tetrahydroxy daMMarane” could involve further optimization of its synthesis process, as well as extensive testing and research to fully understand its mechanism of action and potential applications in medicine .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-O-β-D-glucopyranosyl-3β,12β,20(R),25-tetrahydroxy daMMarane involves the protection of the hydroxyl groups followed by glycosylation and deprotection of the hydroxyl groups.", "Starting Materials": [ "3β,12β,20(R),25-tetrahydroxy daMMarane", "Glucose", "Protecting reagents (e.g. TBDMS-Cl, TMSOTf, TBSOTf)", "Glycosylating reagents (e.g. BF3•OEt2, TMSOTf)", "Deprotecting reagents (e.g. TBAF, HCl)" ], "Reaction": [ "Protect the hydroxyl groups of 3β,12β,20(R),25-tetrahydroxy daMMarane using a suitable protecting reagent", "Glycosylate the protected 3β,12β,20(R),25-tetrahydroxy daMMarane with glucose using a glycosylating reagent", "Deprotect the hydroxyl groups of the glycosylated product using a deprotecting reagent", "Purify the final product using column chromatography or recrystallization" ] } | |
CAS No. |
1370040-12-2 |
Molecular Formula |
C36H64O9 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
